Cas no 2228156-96-3 (4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol)

• Product Name: 4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol
• CAS No: 2228156-96-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6041362
• PubChem ID: 165971644
• Update Time: 2025-06-11

4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol
• 4-[1-(aminooxy)-2-methylpropan-2-yl]-2,6-dimethylphenol
• 2228156-96-3
• EN300-1801241

• Inchi： 1S/C12H19NO2/c1-8-5-10(6-9(2)11(8)14)12(3,4)7-15-13/h5-6,14H,7,13H2,1-4H3
• InChI Key： SIHMDSDGNIDGHX-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=C(C)C(=C(C)C=1)O)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol

Introduction to 4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol (CAS No. 2228156-96-3)

4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228156-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework comprising an aromatic ring substituted with hydroxyl and aminoxy groups, as well as an isobutyl side chain, exhibits promising properties that make it a valuable candidate for further investigation in medicinal chemistry and drug development.

The molecular structure of 4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol (CAS No. 2228156-96-3) consists of a phenolic core modified with two methyl groups at the 2 and 6 positions, enhancing its lipophilicity while maintaining significant solubility in polar solvents. The presence of an aminoxy group (-NH-O-) at the para position relative to the hydroxyl group introduces a versatile functional handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of phenolic derivatives due to their well-documented antioxidant, anti-inflammatory, and antimicrobial properties. The structural motif of 4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol (CAS No. 2228156-96-3) aligns well with this trend, as it combines the electron-donating effects of methyl groups with the electron-withdrawing influence of hydroxyl and aminoxy substituents, potentially modulating its interaction with biological targets.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Studies have indicated that phenolic compounds can serve as inhibitors or activators of various enzymes involved in metabolic pathways and signal transduction cascades. The unique combination of functional groups in 4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol (CAS No. 2228156-96-3) suggests that it may interact with enzymes such as kinases, phosphodiesterases, or oxidoreductases, thereby influencing cellular processes relevant to diseases such as cancer, neurodegeneration, and cardiovascular disorders.

Furthermore, the aminoxy group provides a convenient site for conjugation with other biomolecules, such as peptides or nucleic acids, facilitating the development of prodrugs or targeted therapeutic agents. This property is particularly valuable in drug delivery systems where precise control over bioavailability and biodistribution is essential. The ability to modify the 4-1-(aminooxy)-2-methylpropan-2-yl-2,6-dimethylphenol (CAS No. 2228156-96-3) scaffold through bioconjugation strategies opens up new avenues for creating next-generation pharmaceuticals with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 4-(1-aminoxy)-isobutylidene]-m-xylene (CAS No. 2228156 - 96 - 3). Molecular docking simulations and quantum mechanical calculations have been employed to elucidate potential binding modes between this compound and target proteins. These studies have revealed that the hydroxyl and aminoxy groups are critical for establishing hydrogen bonding interactions with key residues in enzyme active sites, suggesting that this compound may exhibit inhibitory effects on specific enzymatic pathways.

The synthesis of 4-(1-aminoxy)-isobutylidene]-m-xylene (CAS No. 2228156 - 96 - 3) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by selective reduction and functional group interconversion. The use of modern catalytic systems has improved the efficiency of these reactions while minimizing waste generation, aligning with green chemistry principles.

In conclusion,4-(1-aminoxy)-isobutylidene]-m-xylene (CAS No. 2228156 - 96 - 3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.